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Overview of Classified EGFR Inhibitors

The following table lists EGFR inhibitors by generation, based on current clinical and research use. Please

note that "Mutated EGFR-IN-1" is not featured in the available literature [1] [2] [3].

. Example Drugs L . .
Generation . Key Characteristics Primary Target Mutations
(Generic Name)

First Gefitinib, Erlotinib,  Reversible binding to the ATP site Common mutations (e.g.,
Icotinib [4] [4]. exon 19 del, L858R) [5].

Second Afatinib, Neratinib,  Irreversible binding (covalent Common mutations [5].
Dacomitinib [4] inhibitors); can inhibit some

resistant mutations [4].

Third Osimertinib, Irreversible binding; designed to T790M + Common
Aumolertinib, target the T790M resistance mutations [5].
Lazertinib [1] [4] mutation while sparing wild-type

EGFR [3] [5].

Fourth (In Compounds under  Designed to overcome C797S C797S triple mutations
Research) investigation [5] mutation resistance to third- (e.g., Dell9/T790M/C797S)
generation TKIs [5]. [5].
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Experimental Models in EGFR Inhibitor Research

For a comprehensive comparison, understanding the experimental models used to generate pharmacokinetic

and efficacy data is crucial. Here are some common methodologies cited in the literature.

¢ Physiologically Based Pharmacokinetic (PBPK) Modeling: This approach is used to simulate and
predict how a drug is absorbed, distributed, metabolized, and eliminated (ADME) in the body.
Researchers use PBPK models to understand drug concentrations in different tissues, including
tumors, and to simulate clinical outcomes from trials [3].

¢ Molecular Dynamics (MD) Simulations: MD simulations help researchers understand the structural
mechanisms of EGFR mutations and how they affect drug binding. Advanced protocols can rapidly
predict the behavior of mutant EGFR proteins and their interaction with inhibitors [6].

¢ In Silico Drug Design and Virtual Screening: This involves using computational tools for
pharmacophore modeling, molecular docking, and predicting the absorption, distribution, metabolism,
excretion, and toxicity (ADMET) of potential drug candidates before they are synthesized and tested
in the lab [7].

The diagram below illustrates how these computational approaches can be integrated into a drug discovery

workflow for EGFR inhibitors.

Suggestions for Locating Specific Compound Data

The absence of data for "Mutated EGFR-IN-1" suggests it may be an early-stage research compound not

yet widely published. To find more specific information, you could try:

¢ Consulting Specialized Databases: Search in-depth scientific databases like CAS SciFindern,
Reaxys, or PubChem. These resources often contain information on pre-clinical compounds that are
not found in general literature searches.

¢ Reviewing Patent Literature: The compound might be described in a patent application. Databases
like Google Patents, the USPTO, or the WIPQO's Patentscope are valuable resources.

¢ Refining Your Search Terms: If "Mutated EGFR-IN-1" is a code name from a specific company or
research group, adding the name of the institution to your search might yield results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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